4-{2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
CAS No.: 2548987-42-2
Cat. No.: VC11837089
Molecular Formula: C16H21N7O
Molecular Weight: 327.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2548987-42-2 |
|---|---|
| Molecular Formula | C16H21N7O |
| Molecular Weight | 327.38 g/mol |
| IUPAC Name | 4-[2-(4-pyrazin-2-ylpiperazin-1-yl)pyrimidin-4-yl]morpholine |
| Standard InChI | InChI=1S/C16H21N7O/c1-2-19-16(20-14(1)22-9-11-24-12-10-22)23-7-5-21(6-8-23)15-13-17-3-4-18-15/h1-4,13H,5-12H2 |
| Standard InChI Key | WURZTVXFAPXPDY-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1C2=NC=CN=C2)C3=NC=CC(=N3)N4CCOCC4 |
| Canonical SMILES | C1CN(CCN1C2=NC=CN=C2)C3=NC=CC(=N3)N4CCOCC4 |
Introduction
The compound 4-{2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a complex heterocyclic molecule combining multiple functional groups and aromatic systems. It belongs to the class of pyrimidine derivatives, which are widely studied for their biological and pharmacological properties. This compound is particularly notable for its potential applications in medicinal chemistry, including its role as a scaffold for drug development.
Synthesis Pathways
The synthesis of such heterocyclic compounds typically involves multi-step reactions that incorporate nucleophilic substitution, cyclization, and functional group modifications.
-
Formation of the Pyrimidine Core: The pyrimidine ring is synthesized using condensation reactions between β-dicarbonyl compounds and nitrogen-containing reagents.
-
Substitution with Piperazine: Piperazine derivatives are introduced through nucleophilic substitution reactions.
-
Final Morpholine Substitution: The morpholine group is attached via alkylation or amidation reactions.
Biological Significance
Pyrimidine derivatives like this compound are extensively studied for their pharmacological activities:
-
Antitumor Activity:
-
Antimicrobial Applications:
-
CNS Activity:
Applications in Medicinal Chemistry
This compound serves as a versatile scaffold in drug discovery due to its ability to be tailored for various therapeutic areas:
-
Cancer Therapy:
-
Its structural features make it suitable for designing inhibitors targeting kinases involved in tumor growth.
-
-
Antitubercular Agents:
-
Antiviral Research:
Limitations and Challenges
Despite its promising properties, challenges remain in optimizing this compound for therapeutic use:
-
Potential cytotoxicity at higher concentrations.
-
Limited bioavailability due to poor solubility or metabolic instability.
-
Complex synthetic routes that may hinder large-scale production.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume